Cas no 20302-26-5 (Ethylbenzene-2,3,4,5,6-d5)

• Product Name: Ethylbenzene-2,3,4,5,6-d5
• CAS No: 20302-26-5
• MF: C₈H₁₀
• MW: 111.19581079483
• CID: 821080
• Update Time: 2025-08-05

Ethylbenzene-2,3,4,5,6-d5 Chemical and Physical Properties

Names and Identifiers

• Ethyl(benzene-D5)
• 4-ethyl-d5-benzene
• 513946_ALDRICH
• Ethinylbenzol-d6
• Ethylbenzal-d5
• ethylbenzene-d5
• ethylbenzene-ring-d5
• Ethylpentadeuterobenzol
• Ethynylbenzene-d6
• Pentadeuterioaethyl-benzol
• pentadeuterio-deuterioethynyl-benzene
• pentadeuterioethyl-benzene
• pentadeuterio-ethyl-benzene
• Perdeuteriophenylacetylen
• Phenylacetylen-d6
• Phenylacetylene-d6
• Ethylbenzene-2,3,4,5,6-d5

• Inchi： 1S/C8H10/c1-2-8-6-4-3-5-7-8/h3-7H,2H2,1H3/i1D3,2D2
• InChI Key： YNQLUTRBYVCPMQ-ZBJDZAJPSA-N
• SMILES： C([2H])([2H])(C([2H])([2H])[2H])C1C=CC=CC=1

Experimental Properties

• Density: 0.908 g/mL at 25 °C
• Boiling Point: 136 °C(lit.)
• Flash Point: 72 °F

Ethylbenzene-2,3,4,5,6-d5 Security Information

• Hazardous Material transportation number：UN 1175 3/PG 2
• WGK Germany：1
• Hazard Category Code： 11-20
• Safety Instruction： 16-24/25-29
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Ethylbenzene-2,3,4,5,6-d5

Ethylbenzene-2,3,4,5,6-d5: A Comprehensive Overview

Ethylbenzene-2,3,4,5,6-d5 (CAS No: 20302-26-5) is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a deuterated derivative of ethylbenzene, where five hydrogen atoms in the benzene ring have been replaced with deuterium atoms. The substitution pattern of deuterium at positions 2, 3, 4, 5, and 6 makes this compound unique and valuable for various applications. Recent advancements in synthetic methodologies have further enhanced the accessibility and utility of Ethylbenzene-2,3,4,5,6-d5 in both academic and industrial settings.

The synthesis of Ethylbenzene-2,3,4,5,6-d5 involves a combination of traditional organic synthesis techniques and modern isotopic labeling strategies. Researchers have developed efficient routes to prepare this compound by leveraging the properties of deuterium exchange and selective hydrogenation. These methods ensure high purity and isotopic enrichment of the final product. The compound's structure has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided critical insights into its electronic properties and reactivity patterns.

Ethylbenzene-2,3,4,5,6-d5 exhibits distinct physical and chemical properties compared to its non-deuterated counterpart. The presence of deuterium atoms significantly alters the compound's vibrational modes and thermal stability. Recent studies have demonstrated that this compound can serve as an excellent precursor for the synthesis of advanced materials such as deuterated polymers and functionalized aromatic compounds. Its unique properties make it a valuable tool in neutron scattering experiments and nuclear magnetic resonance (NMR) spectroscopy.

In terms of applications, Ethylbenzene-2,3,4,5,delta-delta-delta-delta-delta (CAS No: 20302-26-5) has found niche uses in drug discovery and development processes. The deuterium substitution provides enhanced stability to drug molecules while maintaining their pharmacokinetic profiles. This has led to its adoption in preclinical studies targeting various therapeutic areas such as oncology and neurodegenerative diseases.

Moreover,Ethylbenzene-2,,3,,4,,5,,6,-d⁵ has shown potential in the development of novel catalysts for petrochemical processes. Its ability to stabilize reactive intermediates makes it a promising candidate for improving the efficiency of industrial catalytic systems.

The increasing demand for isotopically labeled compounds in research and industry underscores the importance of Ethylbenzene-^d₁₁. As research continues to explore its properties and applications,Ethylbenzene-^d₁₁ is expected to play an even more significant role in advancing scientific knowledge across multiple disciplines.